Cas no 2361644-90-6 (4-[(3-fluorophenyl)methyl]-4H-1,2,4-triazol-3-amine)

• Product Name: 4-[(3-fluorophenyl)methyl]-4H-1,2,4-triazol-3-amine
• CAS No: 2361644-90-6
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 6490164
• PubChem ID: 139026745
• Update Time: 2024-01-06

4-[(3-fluorophenyl)methyl]-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-fluorophenyl)methyl]-4H-1,2,4-triazol-3-amine
• EN300-7432357
• 2361644-90-6

• Inchi： 1S/C9H9FN4/c10-8-3-1-2-7(4-8)5-14-6-12-13-9(14)11/h1-4,6H,5H2,(H2,11,13)
• InChI Key： PWEICBWSTVOFMY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=NN=C1N

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų